![molecular formula C22H25NO5S B7791382 C22H25NO5S](/img/structure/B7791382.png)
C22H25NO5S
Overview
Description
C22H25NO5S
is known as Thiocolchicine . It has a molecular weight of 415.503 Da .
Synthesis Analysis
The synthesis of Thiocolchicine can be achieved from Colchicine and Sodium thiomethoxide . More detailed synthetic routes can be found in the literature .
Molecular Structure Analysis
Thiocolchicine has a complex molecular structure. It has one defined stereocentre . The average mass of the molecule is 415.503 Da and the monoisotopic mass is 415.145355 Da .
Physical And Chemical Properties Analysis
Thiocolchicine has a molecular formula of This compound
, an average mass of 415.503 Da, and a monoisotopic mass of 415.145355 Da .
Scientific Research Applications
Synthesis and Catalytic Behavior of Sodium 2-Arylimino-8-Quinolates : A series of sodium 2-arylimino-8-quinolates with structural variations were prepared and characterized, revealing a variety of structural cores based on Na–O repeat units. These compounds exhibit good activities towards the ring-opening polymerization (ROP) of rac-lactide, producing amorphous polylactides. This research provides insights into the design of catalytic materials for polymerization processes (Zhang et al., 2016).
C2N Covalent Frameworks : C2N is a unique member of the carbon nitrides family, gaining interest due to its high polarity, good thermal and chemical stability. It finds applications in catalysis, environmental science, energy storage, and biotechnology. This review provides a comprehensive overview of C2N, including its preparation, structure-property relationships, and applications in various technological fields (Tian et al., 2020).
Metal 2-Ethylhexanoates and Related Compounds : Metal alkanoates, particularly metal 2-ethylhexanoates, find a wide range of applications as metal-organic precursors in material science, catalysts for ring-opening polymerizations, and in the painting industry. This review critically examines the chemistry, applications, and future research areas of these compounds (Mishra et al., 2007).
Recent Advances in C1 Chemistry : This review highlights recent publications related to the chemistry and catalysis of C1 molecules, including methane, methanol, carbon monoxide, and carbon dioxide. These molecules are important in the current supply of energy and chemicals, and the review covers both industrial developments and scientific advancements in these chemistries (Mesters, 2016).
properties
IUPAC Name |
(3S,4S)-4-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-6-methylsulfanylhexanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO5S/c1-29-11-10-19(20(24)12-21(25)26)23-22(27)28-13-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18-20,24H,10-13H2,1H3,(H,23,27)(H,25,26)/t19-,20-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTGKYYIFCBBTFH-PMACEKPBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC(C(CC(=O)O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSCC[C@@H]([C@H](CC(=O)O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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